N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3-dimethoxybenzamide
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Description
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,3-dimethoxybenzamide is a useful research compound. Its molecular formula is C20H22N2O5 and its molecular weight is 370.405. The purity is usually 95%.
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Scientific Research Applications
Photophysical Properties and Novel Skeletons
Research has explored the synthesis and properties of compounds related to the one , particularly focusing on their unique chemical structures and photophysical properties. For instance, Petrovskii et al. (2017) investigated compounds with novel fused oxazapolycyclic skeletons, revealing insights into their strong blue emission in certain solvents, which could imply applications in materials science, specifically in the development of new photoluminescent materials (Petrovskii et al., 2017).
Structural and Synthetic Studies
Ukhin et al. (2011) detailed the synthesis of new polycyclic systems containing 1,4-benzodiazepine fragments, emphasizing the importance of these structures in medicinal chemistry due to their potential therapeutic applications (Ukhin et al., 2011). Similarly, Almansour et al. (2016) conducted studies on benzimidazole fused-1,4-oxazepines, examining their molecular structures and potential as nonlinear optical (NLO) materials, suggesting applications in the field of optoelectronics (Almansour et al., 2016).
Antimicrobial and Anticancer Applications
Kuntala et al. (2015) synthesized benzoxepine-1,2,3-triazole hybrids with potential antibacterial and anticancer activities, indicating the relevance of these compounds in developing new therapeutic agents (Kuntala et al., 2015).
Synthesis Techniques and Methodologies
Moni et al. (2014) developed a synthetic methodology for novel tetracyclic 1,4-oxazepines, showcasing advanced synthetic techniques that could be applicable in the creation of complex molecules for various scientific research applications (Moni et al., 2014).
Properties
IUPAC Name |
N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-2,3-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O5/c1-20(2)11-27-16-10-12(8-9-14(16)22-19(20)24)21-18(23)13-6-5-7-15(25-3)17(13)26-4/h5-10H,11H2,1-4H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIRVHNZFEXYQMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC2=C(C=CC(=C2)NC(=O)C3=C(C(=CC=C3)OC)OC)NC1=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.